3-fluoro-N-(isochroman-3-ylmethyl)-4-methoxy-N-methylbenzamide

• IUPAC Name: N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-3-fluoro-4-methoxy-N-methylbenzamide
• InChI: InChI=1S/C19H20FNO3/c1-21(19(22)14-7-8-18(23-2)17(20)10-14)11-16-9-13-5-3-4-6-15(13)12-24-16/h3-8,10,16H,9,11-12H2,1-2H3
• InChI Key: DRSBICQBDKGSLZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CC2=CC=CC=C2CO1)C(=O)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C19H20FNO3
• Molecular Weight: 329.4 g/mol

Description

3-fluoro-N-(isochroman-3-ylmethyl)-4-methoxy-N-methylbenzamide is a chemical compound that has gained significant attention in recent years due to its potential therapeutic applications. It is a synthetic compound that belongs to the benzamide class of compounds. The compound has been studied for its potential use in the treatment of various diseases, including cancer and neurological disorders.

Scientific Research Applications

Imaging Agent Development for PET

• A series of fluorine-containing benzamide analogs, with structural similarities to 3-fluoro-N-(isochroman-3-ylmethyl)-4-methoxy-N-methylbenzamide, was synthesized and evaluated as candidate ligands for PET imaging of the sigma-2 receptor status in solid tumors. These compounds demonstrated high tumor uptake and acceptable tumor/normal tissue ratios, suggesting potential for imaging sigma2 receptor status in solid tumors (Tu et al., 2007).

Cellular Proliferation in Tumors

• The first human study evaluating the safety, dosimetry, and feasibility of imaging tumor proliferation by PET using N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-18F-fluoroethoxy)-5-methylbenzamide (18F-ISO-1) in patients with newly diagnosed malignant neoplasms demonstrated significant correlations with tumor Ki-67 and mitotic index. This suggests its promise for evaluating the proliferative status of solid tumors (Dehdashti et al., 2013).

Antibacterial Applications

• Exploration of benzamide analogs led to the identification of potent antistaphylococcal compounds with improved pharmaceutical properties. These findings indicate the potential for benzamide derivatives, similar in structure to 3-fluoro-N-(isochroman-3-ylmethyl)-4-methoxy-N-methylbenzamide, in creating effective antibacterial agents (Haydon et al., 2010).

Antitumor Activities

• Isoflavone derivatives, structurally related to 3-fluoro-N-(isochroman-3-ylmethyl)-4-methoxy-N-methylbenzamide, have been synthesized and shown significant antitumor activities in vitro, particularly against human breast and colon cancer cell lines. This suggests potential utility in developing antitumor agents (Vasselin et al., 2006).